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Comparative Efficacy of Anticoccidial Drugs

Drug Class Drug Name Comparative Efficacy Findings Key Experimental Metrics

| Chemical Anticoccidial | Amprolium | Effective, but often outperformed by other drugs. • Ranked 2nd

best out of 5 drugs in one study [1]. • Less effective than Monensin in improving weight gain and reducing

oocyst output [2]. • Shows efficacy in sheep, reducing OPG by >95% [3]. | Weight gain, FCR, lesion score,

oocyst output, mortality [1] [4] [2]. | | Triazinone | Toltrazuril | Highly effective; consistently top-ranked. •

Showed the highest effectiveness among 5 experimental drugs [1]. | Global Index (weight gain, FCR, lesion

score, oocyst index, mortality) [1]. | | Triazinone | Diclazuril | Highly effective. • Demonstrated slightly

better results than amprolium and a branded herbal drug in reducing oocyst counts and mortality [5]. |

Oocyst output, mortality rates, FCR, lesion scores [5]. | | Ionophore | Monensin | Shows variable

performance compared to amprolium. • More efficient than amprolium in improving weight gain and

reducing oocysts in broilers [2]. • In another study, the negative control and monensin group had the greatest

body weight gain [6]. | Weight gain, feed conversion, oocyst count, lesion score, mortality [6] [2]. | |

Sulfonamide | Sulphaclozine | Low efficacy; resistance evident. • Resistance was evident in all field isolates

tested [1]. | Global Index (weight gain, FCR, lesion score, oocyst index, mortality) [1]. | | Ionophore |

Maduramicin | Limited efficacy to partial resistance. • Showed limited efficacy against caecal coccidiosis

[1]. | Global Index (weight gain, FCR, lesion score, oocyst index, mortality) [1]. |
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Detailed Experimental Insights

Beyond the direct comparisons, the studies provide deeper insights into the specific experimental conditions

and additional findings concerning amprolium.

Amprolium in Combination and Comparison Studies

Efficacy Ranking: In a 2025 battery cage study on Eimeria tenella-infected chickens, five drugs were
ranked based on a Global Index (a composite of weight gain, feed conversion ratio, lesion score,

oocyst index, and mortality). The efficacy ranking was: 1. Toltrazuril > 2. Amprolium +
Sulphaquinoxaline > 3. Amprolium [1].

Synergy with Probiotics: A 2025 study investigated amprolium alongside a probiotic complex.
While amprolium monotherapy effectively improved body weight gain and reduced oocyst shedding

and lesion scores, its combination with probiotics did not yield superior results and, unexpectedly, led
to higher lesion scores. However, the combination resulted in zero mortality, suggesting a possible

immunomodulatory benefit [4].
Versatility Across Livestock: The efficacy of amprolium is recognized in multiple species. U.S.

federal regulations outline its use for prevention and treatment of coccidiosis in chickens, turkeys,
pheasants, and calves [7]. A study in sheep naturally infected with coccidiosis found amprolium to be

highly effective, reducing the number of oocysts per gram of feces (OPG) by over 95% [3].

Key Experimental Protocols

The credibility of comparative data relies on robust experimental design. Key methodologies from the cited

studies include:

Parasite Challenge: Birds are typically infected with a standardized dose of sporulated Eimeria
oocysts (e.g., 50,000-75,000 oocysts/bird) directly into the crop or via oral gavage to ensure

consistent infection pressure [1] [6].
Evaluation Metrics: The core parameters measured across studies are [1] [5] [4]:

Performance: Body Weight Gain (BWG), Feed Intake (FI), Feed Conversion Ratio (FCR).
Pathology: Lesion Scores (visual scoring of intestinal damage).

Parasite Burden: Oocyst Output (oocysts per gram of feces, OPG).
Clinical Outcome: Mortality Rates.

Drug Administration: Amprolium is commonly administered via drinking water at doses such as
125 ppm or 1 g/L, or in feed according to established guidelines [1] [2] [7].
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Mechanisms of Action and Regulatory Status

Understanding how these drugs work provides context for their efficacy and resistance profiles.

Anticoccidial Drug

Mode of Action Chemical: Amprolium Chemical: Sulfonamides Chemical: Triazinones Ionophores

Cellular Effect

Outcome

Competitive thiamine (Vitamin B1) antagonist

 Inhibits

Inhibits folic acid synthesis

 Inhibits

Targets all intracellular stages

 Kills

Disrupts ion balance across membrane

 Disrupts

Blocks carbohydrate metabolism Disrupts nucleotide synthesis Direct coccidicidal action Causes osmotic cell lysis

Parasite starvation & death Impairs parasite replication Reduces all parasite stages Sporozoite & merozoite death

Click to download full resolution via product page

Regulatory Status: In the United States, amprolium is approved for use in feed and water for
various livestock, including cattle, chickens, and turkeys. It is noteworthy that it does not require a
Veterinary Feed Directive (VFD), making it more accessible for producers [8] [7].

Conclusion for Professionals

In summary, for researchers and drug development professionals, the data indicates:

Amprolium remains a solidly effective and accessible anticoccidial, particularly where resistance

to other chemicals is a concern.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s518811?utm_src=pdf-body-img
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://extension.okstate.edu/fact-sheets/feed-additives-for-beef-cattle-production.html
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-E/part-558/subpart-B
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://www.smolecule.com/products/s518811?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Toltrazuril and Diclazuril generally represent the highest tier of efficacy among the drugs studied.

The choice between amprolium and ionophores like monensin is less clear-cut and appears to be
highly dependent on the specific farm context, history of drug use, and the prevailing Eimeria strains.

A prominent research focus is on combining drugs like amprolium with non-chemical
alternatives (e.g., probiotics, phytogenics) to enhance efficacy and potentially delay resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Efficacy of Routinely Used Anticoccidials Against Eimeria ... [pmc.ncbi.nlm.nih.gov]

2. EVALUATION OF MONENSIN AND AMPROLIUM ON ... [doaj.org]

3. Comparative efficacy of allopathic and herbal drugs in ... [sciencedirect.com]

4. Effects of probiotics and amprolium on performance, lesion ... [pmc.ncbi.nlm.nih.gov]

5. Comparative efficacy of commonly used herbal and ... [pubmed.ncbi.nlm.nih.gov]

6. Comparing the effect of phytobiotic, coccidiostat, toltrazuril ... [pmc.ncbi.nlm.nih.gov]

7. 21 CFR Part 558 Subpart B -- Specific New Animal Drugs ... [ecfr.gov]

8. Feed Additives for Beef Cattle Production [extension.okstate.edu]

To cite this document: Smolecule. [amprolium compared to other anticoccidial drugs efficacy].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b518811#amprolium-compared-to-other-anticoccidial-drugs-

efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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